Cas no 1519737-72-4 (3-(2,4,5-trifluorophenoxy)propan-1-amine)

• Product Name: 3-(2,4,5-trifluorophenoxy)propan-1-amine
• CAS No: 1519737-72-4
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5966234
• PubChem ID: 83396396
• Update Time: 2025-06-12

3-(2,4,5-trifluorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenoxy)propan-1-amine
• 1519737-72-4
• EN300-1998630

• Inchi： 1S/C9H10F3NO/c10-6-4-8(12)9(5-7(6)11)14-3-1-2-13/h4-5H,1-3,13H2
• InChI Key： AQLJNIZGKRSWQC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OCCCN)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,4,5-trifluorophenoxy)propan-1-amine

Comprehensive Overview of 3-(2,4,5-Trifluorophenoxy)propan-1-amine (CAS No. 1519737-72-4)

3-(2,4,5-Trifluorophenoxy)propan-1-amine (CAS No. 1519737-72-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluorophenoxy and propan-1-amine moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which align with current trends in precision medicine.

The compound's fluorine-rich structure enhances its metabolic stability and bioavailability, addressing a key challenge in modern drug design. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern. By incorporating 3-(2,4,5-trifluorophenoxy)propan-1-amine into novel antimicrobial scaffolds, scientists aim to combat multidrug-resistant pathogens—a topic frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the CAS 1519737-72-4 compound serves as a valuable building block for cross-coupling reactions and click chemistry applications. Its compatibility with palladium-catalyzed transformations makes it relevant to green chemistry initiatives, another trending topic in scientific communities. Industry reports suggest growing demand for such fluorinated intermediates in contract manufacturing organizations (CMOs), driven by the expanding generics market and bioconjugation technologies.

Analytical characterization of 3-(2,4,5-trifluorophenoxy)propan-1-amine typically involves advanced techniques like LC-MS and 19F NMR, which are frequently discussed in spectroscopy forums. The compound's distinct fluorine signature allows for precise tracking in metabolic studies—an area gaining traction with the rise of AI-assisted molecular property prediction tools. This aligns with frequent search queries about "fluorine NMR interpretation" and "metabolite identification strategies."

In material science applications, derivatives of CAS 1519737-72-4 have shown promise in organic electronics due to their electron-withdrawing properties. This connects to popular searches about "fluorinated materials for OLEDs" and "flexible electronics." The compound's thermal stability (often analyzed via DSC and TGA) makes it suitable for high-performance polymer formulations, addressing industry needs for heat-resistant coatings—a subject trending in sustainable material science discussions.

Regulatory perspectives on 3-(2,4,5-trifluorophenoxy)propan-1-amine emphasize its compliance with REACH and TSCA frameworks, a crucial consideration for international suppliers. Safety data sheets highlight proper handling procedures without classifying it under hazardous categories, making it a preferable choice for industrial scale-up. These aspects respond to common queries about "safe fluorochemical handling" and "GMP-compliant intermediates."

The commercial availability of 1519737-72-4 through specialty chemical suppliers has expanded significantly since 2020, reflecting broader market shifts toward customized synthesis services. Procurement specialists often search for "high-purity trifluorophenoxy compounds" and "cGMP amine derivatives," indicating strong demand in both academic and industrial sectors. Recent patent analyses reveal innovative applications in radiopharmaceuticals, particularly for PET tracer development—an emerging field in diagnostic imaging.

Environmental fate studies of 3-(2,4,5-trifluorophenoxy)propan-1-amine demonstrate favorable biodegradation profiles compared to perfluorinated compounds, addressing ecological concerns frequently raised in sustainability forums. Its calculated logP values suggest reduced bioaccumulation potential, making it attractive for eco-conscious formulation development. These properties correlate with trending searches about "green fluorochemistry" and "sustainable molecular design."

Future research directions for CAS 1519737-72-4 may explore its utility in PROTAC technology and covalent inhibitor design—two cutting-edge areas in drug discovery. The compound's amine functionality allows for diverse conjugation strategies, answering frequent queries about "spacer arm optimization" in bioconjugation. As the pharmaceutical industry prioritizes targeted therapies, this fluorinated building block is poised to play an increasingly important role in next-generation therapeutics.